N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C12H15N5OS/c1-8-4-5-10(9(2)6-8)13-11(18)7-19-12-14-15-16-17(12)3/h4-6H,7H2,1-3H3,(H,13,18)
• InChI Key: FZVWEZYHCHZQRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=NN2C)C
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, also known as DMTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide is not fully understood. However, it is believed that its thiol group may be responsible for its antimicrobial properties, as thiols have been shown to disrupt bacterial and fungal cell membranes. Additionally, N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide may interact with cell membranes to facilitate drug delivery.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been shown to have low toxicity in vitro and in vivo. It has also been shown to be stable in various biological fluids, making it a promising candidate for drug delivery. However, further studies are needed to fully understand the biochemical and physiological effects of N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide in lab experiments is its ability to encapsulate drugs and release them in a controlled manner. This makes it a promising candidate for targeted drug delivery. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its potential applications.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide. One area of interest is its potential use as a drug delivery agent for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in antimicrobial therapy. Finally, research on the toxicity and safety of N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide is needed to fully evaluate its potential for use in humans.
In conclusion, N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide is a compound that has potential applications in various fields, including drug delivery and antimicrobial therapy. While further research is needed to fully understand its mechanism of action and potential applications, N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide shows promise as a candidate for targeted drug delivery and antimicrobial therapy.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of 2,4-dimethylphenylamine with carbon disulfide and sodium hydroxide to form 2,4-dimethylphenyl isothiocyanate. This intermediate is then reacted with 1-methyl-1H-tetrazole-5-thiol and acetic anhydride to form the final product, N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been studied for its potential use as a drug delivery agent. It has been shown to effectively encapsulate drugs and release them in a controlled manner, making it a promising candidate for targeted drug delivery. Additionally, N-(2,4-dimethylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been studied for its antimicrobial properties, with research suggesting that it may be effective against a range of bacteria and fungi.